Cas no 648903-02-0 (1-Naphthalenesulfonic acid, 3,7-bis(1,1,2,4-tetramethylpentyl)-)

1-Naphthalenesulfonic acid, 3,7-bis(1,1,2,4-tetramethylpentyl)- structure
648903-02-0 structure
Product Name:1-Naphthalenesulfonic acid, 3,7-bis(1,1,2,4-tetramethylpentyl)-
CAS No:648903-02-0
MF:C28H44O3S
MW:460.712167739868
CID:412958
PubChem ID:71378098
Update Time:2025-04-19

1-Naphthalenesulfonic acid, 3,7-bis(1,1,2,4-tetramethylpentyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonic acid, 3,7-bis(1,1,2,4-tetramethylpentyl)-
    • 3,7-bis(2,3,5-trimethylhexan-2-yl)naphthalene-1-sulfonic acid
    • DTXSID60800720
    • 648903-02-0
    • Inchi: 1S/C28H44O3S/c1-18(2)13-20(5)27(7,8)23-12-11-22-15-24(28(9,10)21(6)14-19(3)4)17-26(25(22)16-23)32(29,30)31/h11-12,15-21H,13-14H2,1-10H3,(H,29,30,31)
    • InChI Key: WBTDULCAADJFIX-UHFFFAOYSA-N
    • SMILES: S(C1=CC(=CC2C=CC(=CC=21)C(C)(C)C(C)CC(C)C)C(C)(C)C(C)CC(C)C)(=O)(=O)O

Computed Properties

  • Exact Mass: 460.30132
  • Monoisotopic Mass: 460.30111643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 701
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.5
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • PSA: 54.37
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